Cas no 1804459-47-9 (Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate)

• Product Name: Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate
• CAS No: 1804459-47-9
• MF: C₉H₇ClF₂N₂O₄
• MW: 280.612688302994
• CID: 4874124
• Update Time: 2025-10-31

Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate

• Inchi： 1S/C9H7ClF2N2O4/c1-18-6(15)2-4-5(10)3-13-7(9(11)12)8(4)14(16)17/h3,9H,2H2,1H3
• InChI Key： WYVGKGPURWBEHO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate

Methyl 5-Chloro-2-(Difluoromethyl)-3-Nitropyridine-4-Acetate (CAS No. 1804459-47-9): A Comprehensive Overview

Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1804459-47-9) is a highly specialized compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a nitro group, and difluoromethyl and methyl ester functionalities. These structural features contribute to its potential applications in various areas, including the development of novel pharmaceuticals and agrochemicals.

The chemical formula of Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate is C₁₁H₈ClF₂N₂O₄. The compound's molecular weight is approximately 301.63 g/mol. Its physical properties, such as solubility and stability, are crucial for its use in different applications. For instance, the compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile, making it suitable for various chemical reactions and formulations.

In recent years, Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate has been the subject of extensive research due to its potential as an intermediate in the synthesis of bioactive compounds. One notable application is in the development of novel pesticides. The presence of the nitro group and difluoromethyl moiety imparts significant biological activity, making it a valuable starting material for the synthesis of compounds with pesticidal properties. Studies have shown that derivatives of this compound exhibit high efficacy against a range of pests while maintaining low toxicity to non-target organisms.

Beyond its use in agrochemicals, Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate has also shown promise in pharmaceutical research. The pyridine ring and nitro group are known to confer important pharmacological properties, such as anti-inflammatory and anti-cancer activities. Recent studies have explored the potential of this compound as a lead molecule for the development of new drugs targeting specific diseases. For example, researchers have synthesized derivatives that exhibit potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The synthetic route for Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate involves several well-defined steps. Typically, the synthesis begins with the formation of a substituted pyridine ring, followed by the introduction of the nitro group and difluoromethyl moiety. The final step involves esterification to form the methyl ester derivative. Each step requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that while Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate is not classified as a hazardous material, it should be handled with appropriate precautions due to its chemical reactivity and potential biological activity. Researchers and laboratory personnel should adhere to standard safety protocols when working with this compound to ensure a safe working environment.

The future prospects for Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For instance, recent advancements in computational chemistry have enabled more efficient design and optimization of molecules derived from this compound. These computational tools help predict the biological activity and physicochemical properties of potential derivatives, accelerating the drug discovery process.

In conclusion, Methyl 5-chloro-2-(difluoromethyl)-3-nitropyridine-4-acetate (CAS No. 1804459-47-9) is a versatile compound with significant potential in both agrochemical and pharmaceutical research. Its unique molecular structure and biological activity make it an attractive candidate for further exploration and development. As research in these fields continues to advance, it is likely that new applications and derivatives will emerge, further expanding the utility of this intriguing compound.